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Compound of Interest

Compound Name: 1,1-Dimethylurea

Cat. No.: B1221719 Get Quote

This guide provides technical support for the safe disposal of 1,1-Dimethylurea waste for

researchers, scientists, and drug development professionals. The following information is

intended to supplement, not replace, your institution's specific waste disposal protocols and

local regulations. Always consult your Environmental Health and Safety (EHS) department for

guidance.

Frequently Asked Questions (FAQs)
Q1: Is 1,1-Dimethylurea considered hazardous waste?

A1: Based on available Safety Data Sheets (SDS) and a review of the U.S. Environmental

Protection Agency (EPA) regulations, 1,1-Dimethylurea is not a listed hazardous waste on the

F, K, P, or U lists.[1][2][3][4][5][6] It does not typically exhibit characteristics of ignitability,

corrosivity, or reactivity.[4][7] Therefore, in small quantities used in a laboratory setting, it is

generally considered non-hazardous waste. However, the final determination should be made

in accordance with your institution's policies and local regulations.

Q2: Can I dispose of small amounts of 1,1-Dimethylurea waste down the drain?

A2: For small, incidental amounts of aqueous solutions of 1,1-Dimethylurea, drain disposal

may be permissible. 1,1-Dimethylurea is soluble in water.[8] Before proceeding, ensure this

practice is allowed by your institution's EHS department and your local publicly owned

treatment works (POTW). If permitted, flush with a large amount of water to ensure adequate

dilution.
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Q3: How should I dispose of solid 1,1-Dimethylurea waste?

A3: Solid 1,1-Dimethylurea waste, including contaminated personal protective equipment

(PPE) like gloves and weigh boats, should be collected in a designated, sealed, and clearly

labeled waste container. This container should then be managed through your institution's

chemical waste program for incineration or disposal in a secure landfill.

Q4: What are the immediate steps to take in case of a 1,1-Dimethylurea spill?

A4: In the event of a spill, ensure the area is well-ventilated. Wearing appropriate PPE (gloves,

safety goggles, and a lab coat), sweep up the solid material and place it in a sealed container

for disposal. Avoid generating dust. The spill area should then be cleaned with soap and water.

For large spills, contact your institution's EHS department immediately.

Q5: Are there any known chemical incompatibilities I should be aware of when disposing of 1,1-
Dimethylurea?

A5: Yes, 1,1-Dimethylurea should not be mixed with strong oxidizing agents. When collecting

waste, ensure it is segregated from incompatible chemicals to prevent any potential reactions.
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Issue Probable Cause Solution

Uncertainty about local

disposal regulations.

Lack of familiarity with

institutional and municipal

waste policies.

Do not proceed with disposal.

Contact your institution's

Environmental Health and

Safety (EHS) department for

specific guidance.

Accidental mixing of 1,1-

Dimethylurea waste with a

solvent.

Improper waste segregation.

The entire mixture may now be

classified as hazardous waste,

depending on the solvent.

Label the container with all

components and manage it as

hazardous waste through your

EHS department.

The 1,1-Dimethylurea waste is

in a solution with other

chemicals.

Multi-component experimental

waste stream.

The disposal method is

determined by the most

hazardous component in the

mixture. If any component is

classified as hazardous, the

entire mixture must be

disposed of as hazardous

waste. Contact EHS for

guidance on proper labeling

and disposal.

A container of old 1,1-

Dimethylurea is found in the

lab.

Outdated chemical inventory.

Check the container for any

signs of degradation or

contamination. If it appears to

be in its original, unadulterated

form, it can be disposed of

according to the guidelines for

non-hazardous solid waste. If

you are unsure, contact your

EHS department for evaluation

and disposal.
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Quantitative Data
The following table summarizes the aquatic toxicity of 1,1-Dimethylurea, indicating a low

potential for environmental harm from small, diluted quantities.

Organism Test Result Exposure Time

Fish (Leuciscus idus) LC50 ~10,000 mg/L 96 hours

Daphnia magna

(Water flea)
EC50 > 500 mg/L 48 hours

Algae (Desmodesmus

subspicatus)
EC50 > 500 mg/L 72 hours

Microorganisms

(activated sludge)
EC20 > 1,000 mg/L 30 minutes

Experimental Protocols
Protocol 1: Disposal of Solid 1,1-Dimethylurea and Contaminated Materials

Personal Protective Equipment (PPE): Wear standard laboratory PPE, including safety

glasses, a lab coat, and nitrile gloves.

Waste Collection:

Designate a clean, sealable, and chemically compatible container for solid 1,1-
Dimethylurea waste. A high-density polyethylene (HDPE) container is suitable.

Label the container clearly as "1,1-Dimethylurea Waste" and include the date.

Place all solid waste, including unused product, contaminated weigh paper, and

disposable labware, into this container.

Storage: Store the sealed waste container in a designated waste accumulation area within

the laboratory.
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Disposal Request: Once the container is full, or as per your laboratory's regular waste pickup

schedule, submit a chemical waste collection request to your institution's EHS department.

Protocol 2: Disposal of Aqueous Solutions of 1,1-Dimethylurea

Institutional Approval: Confirm with your EHS department that drain disposal of non-

hazardous, water-soluble chemicals is permitted.

Dilution: Ensure the concentration of 1,1-Dimethylurea in the aqueous solution is low.

Disposal:

Turn on the cold water tap to a steady, strong flow.

Slowly pour the aqueous solution down the drain.

Continue to run the water for at least one minute after all the solution has been poured to

ensure thorough flushing of the plumbing.

Visualizations
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Logical Workflow for 1,1-Dimethylurea Waste Disposal

Identify 1,1-Dimethylurea Waste

Is the waste solid or an aqueous solution?

Solid Waste (powder, contaminated labware)

Solid

Aqueous Solution

Aqueous

Collect in a labeled, sealed container.

Consult institutional policy on drain disposal.

Arrange for EHS pickup.

End of Process

Is drain disposal of non-hazardous waste permitted?

Flush down the drain with copious amounts of water.

Yes

Treat as solid waste.

No

Click to download full resolution via product page

Caption: Decision workflow for 1,1-Dimethylurea waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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